Ethyl 8-(2-fluorobenzyl)imidazo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C16H14FN3O2
• Molecular Weight: 299.30 g/mol
• IUPAC Name: ethyl 8-[(2-fluorophenyl)methyl]imidazo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H14FN3O2/c1-2-22-16(21)15-19-13(14-18-8-5-9-20(14)15)10-11-6-3-4-7-12(11)17/h3-9H,2,10H2,1H3
• InChI Key: XGZVSBVRKNCTNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=C2N1C=CC=N2)CC3=CC=CC=C3F

Description

Ethyl 8-(2-fluorobenzyl)imidazo[1,5-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H14FN3O2 and its molecular weight is 299.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 mg (0.19 mmol) of ethyl 5-amino-4-(2-fluorobenzyl)-1H-imidazole-2-carboxylate from example 9A are heated in 0.5 ml of ethanol to reflux and a solution of 34 mg (0.21 mmol) of 1,1,3,3-tetramethoxypropane in 1.0 ml of methanol is added dropwise. The mixture is then stirred under reflux for 45 min. The product is purified directly by preparative HPLC. 37 mg (65% of theory) of the desired compound are obtained.